Cas no 2098141-80-9 (3-Cyclopropyl-6-(pyridin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-Cyclopropyl-6-(pyridin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098141-80-9
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 5729292
• PubChem ID: 122239097
• Update Time: 2025-06-10

3-Cyclopropyl-6-(pyridin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F1967-7381
• AKOS040812074
• 2098141-80-9
• 3-cyclopropyl-6-(pyridin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 3-cyclopropyl-6-pyridin-2-yl-1H-pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 3-cyclopropyl-6-(2-pyridinyl)-
• 3-Cyclopropyl-6-(pyridin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C12H11N3O2/c16-11-7-10(9-3-1-2-6-13-9)14-12(17)15(11)8-4-5-8/h1-3,6-8H,4-5H2,(H,14,17)
• InChI Key： RDTSMIAPHKYHKP-UHFFFAOYSA-N
• SMILES： O=C1NC(C2C=CC=CN=2)=CC(N1C1CC1)=O

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• pka: 8.33±0.40(Predicted)

Additional information on 3-Cyclopropyl-6-(pyridin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

3-Cyclopropyl-6-(pyridin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione: A Comprehensive Overview

The compound 3-Cyclopropyl-6-(pyridin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, identified by the CAS number 2098141-80-9, is a fascinating molecule with significant potential in the field of organic chemistry and drug discovery. This compound belongs to the class of tetrahydropyrimidine diones, which are known for their structural versatility and biological activity. The molecule's structure features a cyclopropyl group at position 3 and a pyridin-2-yl substituent at position 6, making it a unique derivative within this class.

Recent studies have highlighted the importance of tetrahydropyrimidine diones as potential drug candidates due to their ability to modulate various biological pathways. The presence of the cyclopropyl group introduces strain into the molecule, which can enhance its reactivity and binding affinity to specific targets. Meanwhile, the pyridin-2-yl substituent contributes aromaticity and electron-withdrawing effects, further tuning the compound's chemical properties. These features make 3-Cyclopropyl-6-(pyridin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione an attractive candidate for exploring its role in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of a suitable starting material. Researchers have employed various strategies to construct the tetrahydropyrimidine dione framework, including cyclization reactions and tandem coupling methods. The integration of the cyclopropyl and pyridin-2-yl groups requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods and green chemistry have further optimized these synthetic routes, making them more efficient and environmentally friendly.

From a pharmacological perspective, 3-Cyclopropyl-6-(pyridin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has shown promising activity in preclinical models. Studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic disorders and neurodegenerative diseases. For instance, research published in 2023 revealed that this compound exhibits selective inhibition of a specific kinase pathway implicated in Alzheimer's disease progression. Such findings underscore its therapeutic potential and warrant further investigation into its efficacy in clinical settings.

In addition to its pharmacological applications, this compound has also been explored for its role in chemical biology studies. Its unique structure allows for the study of molecular recognition processes and ligand-receptor interactions at an atomic level. By incorporating advanced imaging techniques such as cryo-electron microscopy (cryo-EM), scientists have gained deeper insights into how this compound interacts with its target proteins. These studies not only enhance our understanding of molecular mechanisms but also pave the way for rational drug design.

The development of novel analogs based on 3-Cyclopropyl-6-(pyridin-2-yli)-1,2,-tetrahydropyrimidine-dione is another area of active research. By modifying substituents at different positions on the tetrahydropyrimidine ring system or altering the functional groups attached to it (such as replacing cyclopropane with other strained rings), researchers aim to optimize pharmacokinetic properties such as bioavailability and half-life while maintaining or improving potency.

In conclusion, 3-Cyclopropyl--(pyridin--l)-tetrahydro-pyrimidinedione (CAS No: 9) represents a significant advancement in organic synthesis with promising therapeutic applications across multiple disease areas including neurodegenerative disorders and metabolic diseases.
As research continues to unravel its full potential,the compound stands at the forefront of innovative drug discovery efforts.